Cas no 1629569-24-9 (1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid)

• Product name: 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid
• CAS No: 1629569-24-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5809868
• PubChem ID: 106977168

1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1629569-24-9
• EN300-6998183
• 1-[(benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-2-9-16(14(18)19)10-6-11-17(16)15(20)21-12-13-7-4-3-5-8-13/h3-5,7-8H,2,6,9-12H2,1H3,(H,18,19)
• InChI Key： HQRKOXIOZHDLOO-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid

Introduction to 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid (CAS No. 1629569-24-9)

1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid (CAS No. 1629569-24-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-protected 2-propylpyrrolidine-2-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable building block in the development of novel drugs and therapeutic strategies.

The chemical structure of 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid group and a benzyloxycarbonyl (Boc) protecting group. The Boc group is commonly used in organic synthesis to protect amino groups, ensuring that they remain unreactive during subsequent chemical transformations. This protection strategy is crucial for maintaining the integrity and reactivity of the molecule during multi-step synthesis processes.

In recent years, 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-[(Benzyloxy)carbonyl]-2-propylpyrrolidine-2-carboxylic acid in the development of novel inhibitors for protease enzymes. Proteases are key targets in drug discovery due to their involvement in numerous biological processes, such as signal transduction, cell proliferation, and apoptosis. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific proteases, suggesting its potential as a lead compound for further optimization.

Another area of interest is the use of 1-[(Benzyloxy)carbonyl)-2-propylpyrrolidine-2-carboxylic acid in the synthesis of small molecule inhibitors for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways. Small molecule inhibitors targeting GPCRs have shown therapeutic potential in treating conditions such as hypertension, diabetes, and psychiatric disorders. Research published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited high affinity and selectivity for specific GPCRs, making them promising candidates for drug development.

The synthetic versatility of 1-[(Benzyloxy)carbonyl)-2-propylpyrrolidine-2-carboxylic acid also extends to its use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. This approach has been instrumental in accelerating drug discovery processes and identifying novel therapeutic agents. A study published in the Tetrahedron Letters described the use of this compound as a key intermediate in the synthesis of diverse peptidomimetic libraries, which were subsequently screened for their biological activities.

Beyond its applications in drug discovery, 1-[(Benzyloxy)carbonyl)-2-propylpyrrolidine-2-carboxylic acid has also been explored for its potential use in materials science and nanotechnology. The unique properties of this compound make it suitable for incorporation into functional materials with specific chemical and physical characteristics. For example, research published in the Nano Letters demonstrated that derivatives of this compound could be used to create self-assembling nanostructures with tunable properties, opening up new possibilities for applications in drug delivery systems and other advanced materials.

In conclusion, 1-[(Benzyloxy)carbonyl)-2-propylpyrrolidine-2-carboxylic acid (CAS No. 1629569-24-9) is a versatile and valuable compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it an ideal building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in drug discovery, materials science, and other fields, highlighting its importance as a key intermediate in modern chemical synthesis.